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Compound of Interest

Compound Name:
6-(2,5-Dichlorophenyl)pyridazin-3-

ol

CAS No.: 1154599-00-4

Cat. No.: B1462690

Get Quote

Introduction: The Double-Edged Scaffold
Chlorinated pyridazines (e.g., 3,6-dichloropyridazine, 3,4,5-trichloropyridazine) are "privileged

structures" in medicinal chemistry, serving as critical electrophilic linchpins in the synthesis of

kinase inhibitors and agrochemicals. Their electron-deficient nature makes them ideal for

nucleophilic aromatic substitution (

), allowing for rapid diversification of drug candidates.

However, this same reactivity profile dictates their hazardous nature. Beyond standard toxicity,

these compounds possess a latent sensitization potential and hydrolytic instability that are

often underestimated in generic Safety Data Sheets (SDS). This guide synthesizes high-level

safety engineering with practical bench-side protocols to ensure researcher safety and

compound integrity.

Chemical & Toxicological Profile
The Sensitization Trap
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While often classified primarily as acute toxins (Oral Cat 3) and irritants, the structural activity

relationship (SAR) of highly chlorinated heterocycles suggests a significant risk of Allergic

Contact Dermatitis (ACD).

Mechanism: Chlorinated pyridazines act as haptens. Upon skin contact, they can react with

skin proteins (via nucleophilic substitution with lysine or cysteine residues) to form an

immunogenic complex.

Evidence: Studies on the analogue 3,4,5-trichloropyridazine have demonstrated positive

sensitization in Guinea Pig Maximization Tests [1].[1] Researchers must treat all chlorinated

pyridazines as potent sensitizers.

Quantitative Hazard Summary
The following data aggregates typical classifications for this compound class (e.g., 3,6-

dichloropyridazine).

Hazard Category GHS Classification H-Code Critical Effect

Acute Toxicity Category 3 (Oral) H301

Toxic if swallowed.[2]

[3][4] Rapid

absorption.

Skin Corrosion Category 2 H315

Causes skin irritation.

[2][4] Permeation risk.

[5][6][7]

Eye Damage Category 2A H319

Severe eye irritation.

[3][4] lachrymatory

potential.[2][3][4][8]

Sensitization Implied --

Potential for

anaphylaxis/dermatitis

upon re-exposure.

STOT-SE Category 3 H335

Respiratory tract

irritation (dust/vapor).

[4]
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Engineering Controls & PPE: The Barrier Strategy
Standard nitrile exam gloves are insufficient for prolonged handling of chlorinated heterocycles.

The chlorine atoms increase lipophilicity, facilitating rapid permeation through thin nitrile rubber.

Glove Selection Protocol
Recommendation: Use a "Laminate-Under-Nitrile" double-glove system for all synthesis and

weighing operations.

Inner Layer: Silver Shield® (EVOH/PE laminate) or similar. Rationale: Resists permeation of

chlorinated aromatics for >4 hours [2].

Outer Layer: 5-8 mil Nitrile. Rationale: Provides dexterity and protects the inner laminate

glove from physical abrasion.

Visualization: PPE Decision Logic
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Figure 1: PPE Decision Matrix. Note that solutions pose a higher permeation risk than solids

due to solvent carrier effects.

Operational Protocols
Static-Free Weighing Procedure
Chlorinated pyridazines are often crystalline solids prone to static charging. This causes "fly-

away" powder, increasing inhalation risk and balance contamination.

Engineering Control: Operate inside a balance enclosure or fume hood with a face velocity of

0.3–0.5 m/s.

Ionization: Use a static ionizing bar or gun on the weigh boat before adding the compound.

Technique: Do not use a spatula. Pour gently from the source vial or use a disposable anti-

static funnel.

Decontamination: Immediately wipe the balance area with a tissue dampened in 10% NaOH

(to quench traces), followed by water.

Storage & Stability: The Hydrolysis Threat
Chlorinated pyridazines are moisture-sensitive. The electron-withdrawing nitrogen atoms make

the carbon-chlorine bond susceptible to hydrolysis by atmospheric moisture, releasing

Hydrogen Chloride (HCl) gas.

Storage Rules:

Temperature: Store at 2–8°C.

Atmosphere: Store under Argon or Nitrogen.

Container: Tightly sealed glass with Teflon-lined caps. Parafilm is insufficient as HCl gas can

embrittle it over time.

Visualization: Degradation Pathway
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Figure 2: Hydrolytic degradation pathway. The release of HCl gas can pressurize storage vials

and corrode metal storage cabinets.

Emergency Response & Waste Management
Spill Cleanup (Solid)
Do not dry sweep. Dust generation is the primary respiratory hazard.

Isolate: Evacuate the immediate area (3-meter radius).

PPE: Wear Tyvek sleeves, double gloves (Laminate/Nitrile), and N95/P100 respirator.

Method: Cover spill with wet paper towels (dampened with water) to prevent dust. Scoop up

the wet slurry.

Quench: Wipe the surface with 5% NaOH solution to neutralize any hydrolyzed HCl or

remaining active electrophiles.

Waste Disposal
Stream: Halogenated Organic Waste.

Segregation: Do not mix with strong basic waste streams in the primary container to avoid

uncontrolled exotherms (unless deliberately quenched in a controlled reactor).

Labeling: Clearly tag as "Water Reactive" and "Toxic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6507285/
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dichloropyridazine#section=Safety-and-Hazards
https://www.benchchem.com/product/b1462690?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/3416588/
https://pubmed.ncbi.nlm.nih.gov/3416588/
https://www.fishersci.pt/store/msds?partNumber=11482527&productDescription%3D3%2C6-DICHLOROPYRIDAZINE%2C+98%25%2C25G&countryCode=PT&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.capotchem.cn/doc/msds_141-30-0.do
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Selection%20Chart.pdf
https://pubmed.ncbi.nlm.nih.gov/6507285/
https://pubmed.ncbi.nlm.nih.gov/6507285/
https://www.lakeheadu.ca/sites/default/files/uploads/63/Health-and-Safety-Docs/Ansell_Chemical_Glove_Resistance_Guide_Aug_2016.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14795&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1462690/docs#the-halogenated-heterocycle-protocol-safe-management-of-chlorinated-pyridazines
https://www.benchchem.com/product/b1462690/docs#the-halogenated-heterocycle-protocol-safe-management-of-chlorinated-pyridazines
https://www.benchchem.com/product/b1462690/docs#the-halogenated-heterocycle-protocol-safe-management-of-chlorinated-pyridazines
https://www.benchchem.com/product/b1462690/docs#the-halogenated-heterocycle-protocol-safe-management-of-chlorinated-pyridazines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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